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Compound of Interest

Compound Name: 2'-C-methylguanosine

Cat. No.: B023628

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 2'-
C-methylguanosine, a modified nucleoside of significant interest in virology and drug
development. Its structural modification, the addition of a methyl group at the 2' position of the
ribose sugar, confers unique biochemical properties, particularly in its role as a viral RNA
polymerase inhibitor.

Physicochemical Properties

The fundamental molecular characteristics of 2'-C-methylguanosine are summarized below.
These data are critical for a range of applications, from medicinal chemistry to structural

biology.
Property Value
Molecular Formula C11H1sNsOs[1][2][3]
Molecular Weight 297.27 g/mol [1][2]
Canonical SMILES C[C@]1(--INVALID-LINK--N)CO">C@@HO)O
Physical Form Solid

Experimental Protocols
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Detailed experimental protocols for the synthesis and evaluation of 2'-C-methylguanosine can
be found in specialized medicinal chemistry and virology literature. A general workflow for the
characterization of a modified nucleoside analog like 2'-C-methylguanosine is outlined in the
diagram below. This process typically involves chemical synthesis, purification, structural
elucidation, and subsequent biological evaluation.

Conceptual Workflow for Modified Nucleoside
Analysis

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b023628?utm_src=pdf-body
https://www.benchchem.com/product/b023628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Synthesis & Purification

Chemical Synthesis

Purification (e.g., HPLC)

Structural Characterization

Y

NMR Spectroscopy Mass Spectrometry X-ray Crystallography

Structural Insights

Biological Evaluation

Y

In Vitro Assays (e.g., Polymerase Inhibition)

Y

Cell-Based Assays (e.g., Antiviral Activity)

JARN
[\

Preclinical Develogment

Toxicity Studies Pharmacokinetic Profiling

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b023628?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: A conceptual workflow for the synthesis, characterization, and evaluation of 2'-C-
methylguanosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

